![molecular formula C15H19NO2S B6637646 1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol](/img/structure/B6637646.png)
1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol
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Overview
Description
1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound is known for its unique structural properties, which make it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The mechanism of action of 1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and other molecules that contribute to pain and inflammation. It may also have an effect on the immune system and the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, and may also have an effect on the immune system and the growth of cancer cells. However, more research is needed to fully understand the effects of this compound on the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol in lab experiments is its unique structural properties, which make it a promising candidate for the development of new drugs and therapies. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, and more research is needed to fully understand its effects on the body.
Future Directions
There are many future directions for research on 1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol. One area of research could focus on the development of new pain relief drugs based on this compound. Another area of research could focus on its potential use in the treatment of cancer and other diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the body.
Synthesis Methods
The synthesis of 1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol involves the reaction between furan-2-carbaldehyde and 1-(thiophen-3-ylmethyl)pyrrolidin-2-amine in the presence of a reducing agent such as sodium borohydride. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through a series of purification steps.
Scientific Research Applications
1-(Furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol has been the subject of extensive research due to its potential applications in the field of medicine. This compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain relief drugs. It has also been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
1-(furan-2-yl)-2-[1-(thiophen-3-ylmethyl)pyrrolidin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2S/c17-14(15-4-2-7-18-15)9-13-3-1-6-16(13)10-12-5-8-19-11-12/h2,4-5,7-8,11,13-14,17H,1,3,6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVKSXUPCFHZIGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CSC=C2)CC(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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